4-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H16FN3O2S/c1-14-4-3-11-24-13-19(22-20(14)24)15-5-2-6-17(12-15)23-27(25,26)18-9-7-16(21)8-10-18/h2-13,23H,1H3
• InChI Key: WBXXRJJUVKKLLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3O2S
• Molecular Weight: 381.4 g/mol

Description

4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives and has been found to have promising anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide is not fully understood. However, it is believed that this compound inhibits the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, it may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In vivo studies have demonstrated that this compound reduces tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide in lab experiments include its high potency and specificity towards cancer cells. Additionally, this compound has been found to have low toxicity and good pharmacokinetic properties. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for research on 4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide. One direction is to further investigate its mechanism of action and identify the specific targets involved in its anti-cancer and anti-inflammatory activities. Another direction is to develop more efficient synthesis methods for this compound to reduce its cost and increase its availability. Additionally, future research could focus on the development of novel derivatives of this compound with improved pharmacological properties.

Scientific Research Applications

The scientific research on 4-Fluoro-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide has focused on its potential therapeutic applications in the treatment of cancer and inflammatory diseases. Several studies have demonstrated the anti-cancer activity of this compound against various types of cancer cells including breast, lung, and prostate cancer cells. Additionally, this compound has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.